![molecular formula C13H17FN2O5S B2515157 6-Ethyl-4-(5-fluorosulfonyloxypyridine-3-carbonyl)-1,4-oxazepane CAS No. 2418692-16-5](/img/structure/B2515157.png)
6-Ethyl-4-(5-fluorosulfonyloxypyridine-3-carbonyl)-1,4-oxazepane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Ethyl-4-(5-fluorosulfonyloxypyridine-3-carbonyl)-1,4-oxazepane, also known as FSOX or FSOX-6, is a novel compound that has gained significant interest in the scientific community due to its unique chemical structure and potential applications in various fields.
Scientific Research Applications
6-Ethyl-4-(5-fluorosulfonyloxypyridine-3-carbonyl)-1,4-oxazepane-6 has been studied extensively for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit potent inhibitory activity against several enzymes, such as carbonic anhydrase and acetylcholinesterase, making it a promising candidate for the development of new drugs for the treatment of various diseases, such as Alzheimer's disease and glaucoma.
Mechanism of Action
The exact mechanism of action of 6-Ethyl-4-(5-fluorosulfonyloxypyridine-3-carbonyl)-1,4-oxazepane-6 is not fully understood, but it is believed to act as a reversible inhibitor of certain enzymes by binding to the active site and preventing the substrate from binding. This results in a decrease in enzyme activity and subsequent physiological effects.
Biochemical and Physiological Effects:
6-Ethyl-4-(5-fluorosulfonyloxypyridine-3-carbonyl)-1,4-oxazepane-6 has been shown to exhibit various biochemical and physiological effects, such as reducing intraocular pressure, improving cognitive function, and inhibiting tumor growth. These effects are thought to be mediated through the inhibition of specific enzymes and subsequent modulation of various signaling pathways.
Advantages and Limitations for Lab Experiments
6-Ethyl-4-(5-fluorosulfonyloxypyridine-3-carbonyl)-1,4-oxazepane-6 has several advantages for use in lab experiments, such as its high potency and selectivity, making it a useful tool for studying enzyme function and inhibition. However, its limited solubility and stability may pose challenges in certain experimental settings.
Future Directions
There are several future directions for the study of 6-Ethyl-4-(5-fluorosulfonyloxypyridine-3-carbonyl)-1,4-oxazepane-6, including further investigation into its mechanism of action and potential therapeutic applications, as well as the development of more efficient synthesis methods and derivatives with improved properties. Additionally, the use of 6-Ethyl-4-(5-fluorosulfonyloxypyridine-3-carbonyl)-1,4-oxazepane-6 in combination with other compounds may provide synergistic effects and enhance its therapeutic potential.
Synthesis Methods
6-Ethyl-4-(5-fluorosulfonyloxypyridine-3-carbonyl)-1,4-oxazepane-6 is synthesized through a multistep process involving the reaction of 5-fluorosulfonyloxypyridine-3-carboxylic acid with ethylamine and subsequent cyclization with diethyl oxalate. The final product is obtained through purification and isolation techniques, such as column chromatography and recrystallization.
properties
IUPAC Name |
6-ethyl-4-(5-fluorosulfonyloxypyridine-3-carbonyl)-1,4-oxazepane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17FN2O5S/c1-2-10-8-16(3-4-20-9-10)13(17)11-5-12(7-15-6-11)21-22(14,18)19/h5-7,10H,2-4,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXKOHSALLHANBB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CN(CCOC1)C(=O)C2=CC(=CN=C2)OS(=O)(=O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17FN2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Ethyl-4-(5-fluorosulfonyloxypyridine-3-carbonyl)-1,4-oxazepane |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.